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Compound of Interest

Compound Name: 563845

Cat. No.: B610636

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
potent and selective MCL1 inhibitor, S63845. Adherence to these guidelines is essential for
ensuring personnel safety and maintaining experimental integrity in a research environment.
While some safety data sheets (SDS) may state that no special handling measures are
required, the potent bioactivity of S63845 necessitates a cautious approach consistent with
handling hazardous compounds.

I. Compound Data and Properties

Proper handling and experimental design begin with a thorough understanding of the
compound's physical and chemical properties.

Table 1: Chemical and Physical Properties of S63845
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Property

Value

Chemical Name

a(R)-[[(5S)-5-[3-chloro-2-methyl-4-[2-(4-methyl-
1-piperazinyl)ethoxy]phenyl]-6-(5-fluoro-2-
furanyl) thieno[2,3-d]pyrimidin-4-ylJoxy]-2-[[1-
(2,2,2-trifluoroethyl)-1H-pyrazol-5-yllmethoxy]-

benzenepropanoic acid[1]

CAS Number

1799633-27-4[1][2][3][4]

Molecular Formula

C39H37CIF4aN6O6S[1][3][4]

Molecular Weight 829.26 g/mol [3][4]
Appearance Solid powder|[3]
Purity >99% by HPLC[3]

Table 2: Solubility of S63845

Solvent Solubility
DMSO =30 mg/mL[1]
DMF 30 mg/mL[1]
Ethanol 30 mg/mL[1]

Ethanol:PBS (pH 7.2) (1.7)

0.1 mg/mL[1]

Water Insoluble
Table 3: Storage and Stability
Condition Duration

Solid Powder at -20°C

> 4 years[1]

In Solvent at -80°C

1 year

In Solvent at -20°C

1 month
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Il. Personal Protective Equipment (PPE)

Given the potent nature of S63845 as an MCLL1 inhibitor, a comprehensive PPE protocol is
mandatory to prevent exposure through inhalation, dermal contact, or accidental ingestion.

Table 4: Recommended Personal Protective Equipment for Handling S63845
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double Nitrile Gloves

Chemotherapy-grade, powder-
free. The outer glove cuff
should extend over the gown
sleeve. This provides an extra
layer of protection, and the
outer glove can be removed

immediately if contaminated.

Body Protection

Disposable Gown

Solid-front, back-closing, long-
sleeved gown made of a low-
permeability fabric (e.g.,
polyethylene-coated). This
protects skin and clothing from

contamination.

Eye & Face Protection

Safety Goggles & Face Shield

ANSI Z87.1-compliant safety
goggles. A full face shield
should be worn over goggles,
especially when handling the
powder form or preparing
solutions, to protect against
splashes and aerosolized

particles.

Respiratory Protection

N95 Respirator (or higher)

A NIOSH-approved N95 or
higher-rated respirator is
crucial when handling the solid
compound outside of a
containment system to prevent

inhalation of fine particles.

Foot Protection

Disposable Shoe Covers

Should be worn in the
designated handling area and
removed before exiting to
prevent the spread of

contamination.
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lll. Operational Plans: Safe Handling and
Experimental Workflow

A systematic approach to handling S63845 is critical to minimize exposure risk. All handling of
the solid compound and preparation of stock solutions should be performed within a certified
chemical fume hood or a ventilated balance enclosure.

Step-by-Step Handling Procedure:

e Preparation:

[¢]

Designate a specific area for handling S63845.

o

Ensure a chemical spill kit is readily accessible.

Decontaminate the work surface before and after use.

o

[¢]

Assemble all necessary equipment (e.g., weigh paper, spatulas, vials, solvents) within the
containment area.

e Weighing the Compound:
o Don all required PPE as outlined in Table 4.
o Tare the balance with the weigh paper or vessel.
o Carefully dispense the desired amount of S63845 powder. Avoid creating dust.
o Close the primary container securely.
» Solution Preparation:
o Add the appropriate solvent to the vessel containing the weighed S63845.

o Gently swirl or vortex to dissolve. Sonication may be used to aid dissolution if necessary.

[5]
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o Clearly label the solution with the compound name, concentration, solvent, date, and your
initials.

e Post-Handling:

[¢]

Decontaminate all surfaces and equipment that came into contact with S63845.

[e]

Dispose of all contaminated materials as hazardous waste according to the disposal plan.

o

Remove PPE in the correct order to avoid self-contamination (e.g., outer gloves, gown,
inner gloves).

o

Wash hands thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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